Cas no 2229526-44-5 ((4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride)

• Product Name: (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride
• CAS No: 2229526-44-5
• MF: C₈H₇F₃O₃S
• MW: 240.199591875076
• CID: 6086050
• PubChem ID: 165660536
• Update Time: 2025-10-28

(4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride
• 2229526-44-5
• EN300-1989869

• Inchi： 1S/C8H7F3O3S/c1-14-8-3-7(10)6(9)2-5(8)4-15(11,12)13/h2-3H,4H2,1H3
• InChI Key： TYLJAGPVMHMMET-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C(=CC=1OC)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 240.00679974g/mol
• Monoisotopic Mass: 240.00679974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Additional information on (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride

Introduction to (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride (CAS No. 2229526-44-5)

(4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride, identified by its CAS number 2229526-44-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of both fluoro and methoxy substituents in its aromatic ring system imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The structural features of (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride make it particularly interesting for applications in medicinal chemistry. Sulfonyl fluorides are known to participate in various nucleophilic substitution reactions, including sulfonylation and fluorination processes, which are crucial for constructing biologically active scaffolds. The fluoro group, in particular, is renowned for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. This has led to its extensive use in the development of small-molecule inhibitors and therapeutic agents.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in drug discovery. Studies have demonstrated that the introduction of fluoro atoms into phenyl rings can enhance the potency and selectivity of bioactive molecules. For instance, compounds containing difluorinated aromatic moieties have shown promising results in inhibiting enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases. (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride serves as a building block for synthesizing such derivatives, offering chemists a flexible platform to explore novel pharmacological interactions.

The methoxy group in the compound's structure also contributes to its reactivity and functionality. Methoxy-substituted aromatic compounds often exhibit enhanced solubility and bioavailability, which are critical factors in drug development. Additionally, the methoxy group can participate in electronic effects that influence the overall properties of the molecule. This dual functionality makes (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride a valuable asset for medicinal chemists seeking to optimize their drug candidates.

Recent advancements in synthetic methodologies have further highlighted the importance of sulfonyl fluorides like (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of complex fluorinated aromatic systems. These methods have opened new avenues for designing molecules with tailored biological activities. For example, palladium-catalyzed Suzuki-Miyaura couplings have been employed to introduce aryl groups onto sulfonyl fluoride substrates, facilitating the synthesis of diverse pharmacophores.

The applications of (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride extend beyond pharmaceuticals into agrochemicals and materials science. In agrochemistry, fluorinated compounds are widely used as intermediates in the synthesis of pesticides and herbicides due to their improved stability and efficacy. The unique electronic properties of this compound make it a suitable candidate for developing advanced materials with specific functionalities.

In conclusion, (4,5-difluoro-2-methoxyphenyl)methanesulfonyl fluoride strong> represents a significant compound in modern chemical synthesis. Its structural features and reactivity profile make it an indispensable tool for researchers aiming to develop innovative therapeutic agents and functional materials. As our understanding of fluorinated chemistry continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug discovery and industrial applications.